Cas no 1417789-50-4 ((3aS,6aS)-1-Methyl-hexahydropyrrolo3,4-bpyrrole Dihydrochloride)

• Product Name: (3aS,6aS)-1-Methyl-hexahydropyrrolo3,4-bpyrrole Dihydrochloride
• CAS No: 1417789-50-4
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD11656765
• CID: 1056062
• PubChem ID: 54579864
• Update Time: 2025-10-31

(3aS,6aS)-1-Methyl-hexahydropyrrolo3,4-bpyrrole Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3aS,6aS)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride
• (3aS,6aS)-1-Methyloctahydropyrrolo[3,4-b]pyrrole dihydrochloride
• (3aR,6aR)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride
• cis-1-Methylhexahydropyrrolo[3,4-b]pyrrole Dihydrochloride
• 4735AJ
• AB1001775
• cis-1-Methylhexahydropyrrolo[3,4-b]pyrroleDihydrochloride
• (3aR,6aR)-1-methyl-hexahydropyrrolo[3,4-b]pyrrole DiHCl
• (3aR,6aR)-1-Methyloctahydropyrrolo[3,4-b]pyrrole--hydrogen chloride (1/2)
• (3aS,6aS)-1-methyl-octahydropyrrolo[3,4-b]pyrrole dihydrochloride
• CS-0112642
• cis-Octahydro-1-methylpyrrolo[3,4-b]pyrroledihydrochloride
• DTXSID90712342
• MFCD11656765
• AKOS027256586
• (3aS,6aS)-1-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole;dihydrochloride
• 1417789-50-4
• CS-11048
• (3AS,6AS)-1-METHYL-HEXAHYDRO-2H-PYRROLO[2,3-C]PYRROLE DIHYDROCHLORIDE
• A885532
• cis-1-Methylhexahydropyrrolo[3,4-b]pyrrole 2HCl
• AC-29862
• (3AS,6AS)-1-METHYL-HEXAHYDROPYRROLO[3,4-B]PYRROLE 2HCL
• (3aS,6aS)-1-Methyloctahydropyrrolo[3,4-b]pyrrole--hydrogen chloride (1/2)
• AC1005
• cis-Octahydro-1-methylpyrrolo[3,4-b]pyrrole dihydrochloride
• AC1004
• 1234805-59-4
• DB-126279
• (3aS,6aS)-1-Methyl-hexahydropyrrolo3,4-bpyrrole Dihydrochloride

• MDL： MFCD11656765
• Inchi： 1S/C7H14N2.2ClH/c1-9-3-2-6-4-8-5-7(6)9;;/h6-8H,2-5H2,1H3;2*1H/t6-,7+;;/m0../s1
• InChI Key： RUMPYDQZJSJKTJ-AUCRBCQYSA-N
• SMILES： Cl.Cl.N1(C)CC[C@H]2CNC[C@@H]12

Computed Properties

• Exact Mass: 198.06900
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• PSA: 15.27000
• LogP: 1.78060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (3aS,6aS)-1-Methyl-hexahydropyrrolo3,4-bpyrrole Dihydrochloride

(3aS,6aS)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride: A Comprehensive Overview

The compound with CAS No 1417789-50-4, commonly referred to as (3aS,6aS)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a dihydrochloride salt of a hexahydropyrrolopyrrole derivative, which belongs to a class of compounds known for their unique structural features and potential biological activities.

The hexahydropyrrolo[3,4-b]pyrrole framework is a bicyclic structure that combines the properties of pyrroles and cyclohexanes. This structure is particularly interesting due to its ability to adopt various conformations, which can influence its interactions with biological systems. The methyl group substitution at the 1-position adds further complexity to the molecule, potentially enhancing its stability or bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery efforts. For instance, researchers have explored its role as a neurotransmitter modulator, suggesting that it may have applications in treating neurological disorders such as epilepsy or Parkinson's disease. Additionally, its ability to act as a selective receptor agonist has opened new avenues for its use in pain management and inflammation control.

From a synthetic standpoint, the preparation of (3aS,6aS)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride involves a multi-step process that typically begins with the synthesis of the corresponding free base. This is followed by protonation using hydrochloric acid to form the dihydrochloride salt. The stereochemistry of the molecule—specifically the (3aS,6aS) configuration—is crucial for its biological activity and must be carefully controlled during synthesis.

One of the most intriguing aspects of this compound is its structure-activity relationship (SAR) profile. By modifying substituents on the hexahydropyrrolo[3,4-b]pyrrole ring system, researchers can fine-tune its pharmacokinetic properties and target specificity. For example, substituting the methyl group with other alkyl chains has been shown to significantly alter both the lipophilicity and metabolic stability of the molecule.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with remarkable accuracy. These computational models have been instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

In conclusion, (3aS,6aS)-1-Methyl-hexahydropyrrolo[3,4-b]pyrrole Dihydrochloride represents a promising lead compound in modern medicinal chemistry. Its unique structure and versatile biological properties make it an invaluable tool for exploring novel therapeutic strategies across multiple disease areas.